
safe handling and storage procedures for 3,3-
Dimethylglutaric anhydride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,3-Dimethylglutaric anhydride

Cat. No.: B146770 Get Quote

Technical Support Center: 3,3-Dimethylglutaric
Anhydride
This guide provides essential safety, handling, and storage information for 3,3-
Dimethylglutaric anhydride.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3,3-Dimethylglutaric anhydride?

A1: 3,3-Dimethylglutaric anhydride is considered hazardous. The primary hazards include:

Skin irritation[1][2][3]

Serious eye irritation[1][2][3]

May cause respiratory irritation[1][3]

Q2: What personal protective equipment (PPE) should I use when handling this compound?

A2: To minimize exposure, it is essential to use the following personal protective equipment:

Respiratory Protection: An N95 (US) type dust mask is recommended.[1][4]

Eye Protection: Safety eyeshields are required.[1][4]
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Hand Protection: Chemical-resistant gloves are necessary.[1][4]

Q3: What are the proper storage conditions for 3,3-Dimethylglutaric anhydride?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[2]

It is sensitive to moisture and should be stored under an inert atmosphere.[5]

Q4: Are there any substances that are incompatible with 3,3-Dimethylglutaric anhydride?

A4: Yes, you should avoid contact with strong oxidizing agents.[2] Exposure to moist air or

water should also be prevented.[2]

Q5: What should I do in case of accidental skin or eye contact?

A5:

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing and shoes. Seek medical attention if irritation persists.[2]

Eye Contact: Wash out immediately with fresh running water. Ensure complete irrigation by

keeping eyelids apart. Seek medical attention without delay.[6]

Q6: How should I handle a spill of 3,3-Dimethylglutaric anhydride?

A6: For spills, you should:

Ensure adequate ventilation.

Wear appropriate personal protective equipment.[2]

Sweep up the solid material and shovel it into a suitable container for disposal.[2]

Avoid generating dust.[6]
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Issue Possible Cause Recommended Action

Material has clumped or

solidified
Exposure to moisture

The compound is moisture-

sensitive.[5][7] Ensure the

container is tightly sealed and

stored in a dry environment. If

clumping is minor, the product

may still be usable, but re-

testing for purity is

recommended.

Observed irritation despite

using PPE

Improperly fitted PPE or

contamination

Ensure your gloves, eye

protection, and respiratory

mask fit correctly and are not

compromised. Review

procedures for putting on and

taking off PPE to avoid cross-

contamination. Wash hands

thoroughly after handling.[2]

Unusual odor detected during

storage

Possible decomposition or

reaction

Check for potential

contamination or incompatible

materials in the storage area.

Ensure the container seal is

intact. Move to a well-

ventilated area and re-evaluate

storage conditions.
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Property Value

Molecular Formula C₇H₁₀O₃

Molecular Weight 142.15 g/mol [1][4]

Appearance White to off-white crystalline powder[5]

Melting Point 124-126 °C[1][5][8]

Boiling Point 181 °C at 25 mmHg[1][8]

Storage Class Code 11 - Combustible Solids[1][4]

Experimental Workflow
Below is a diagram outlining the safe handling and storage workflow for 3,3-Dimethylglutaric
anhydride.
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Consult Safety Data Sheet (SDS)
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Store Unused Reagent

Clean Work Area
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Keep in a Cool, Dry Place
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Strong Oxidizing Agents
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to Regulations Remove and Clean PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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